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Compound of Interest

Compound Name:
2,5-Dichloro-4-nitropyridine 1-

oxide

Cat. No.: B1321984 Get Quote

Technical Support Center: 2,5-Dichloro-4-
nitropyridine 1-oxide
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2,5-Dichloro-4-nitropyridine 1-oxide.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with 2,5-Dichloro-4-nitropyridine 1-oxide?

2,5-Dichloro-4-nitropyridine 1-oxide is classified as a hazardous substance. The primary

hazards include:

Acute oral toxicity (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

2. What personal protective equipment (PPE) is required when handling this compound?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1321984?utm_src=pdf-interest
https://www.benchchem.com/product/b1321984?utm_src=pdf-body
https://www.benchchem.com/product/b1321984?utm_src=pdf-body
https://www.benchchem.com/product/b1321984?utm_src=pdf-body
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.aaronchem.com/sds/405230-81-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure safety, the following personal protective equipment should be worn:

Eye/Face Protection: Use a face shield and safety glasses that are tested and approved

under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with impervious gloves.[1]

Body Protection: Wear appropriate protective clothing.[1]

3. What are the proper storage conditions for 2,5-Dichloro-4-nitropyridine 1-oxide?

Store the compound in a dry, cool, and well-ventilated place.[2] The container should be kept

tightly closed.[2] It is also recommended to store it under an inert atmosphere. Incompatible

materials include strong oxidizing agents, strong acids, and strong bases.[3]

4. What should I do in case of accidental exposure?

Immediate action is crucial in case of exposure. Follow these first-aid measures and seek

medical attention.

If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[2]

5. How should I handle a spill of 2,5-Dichloro-4-nitropyridine 1-oxide?

For spills, use personal protective equipment and avoid dust formation.[1] Pick up and arrange

disposal without creating dust. You can sweep it up and shovel it into a suitable, closed

container for disposal.[1] Do not let the product enter drains.[1]

6. What are the proper disposal methods for this chemical?
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Dispose of the contents and container to an approved waste disposal plant.[3] Waste material

must be disposed of in accordance with national and local regulations. Do not mix with other

waste and handle uncleaned containers as you would the product itself.

Hazard Summary Table
Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Experimental Workflow & Emergency Procedures
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Workflow for Handling and Emergency Response

Safe Handling Protocol Emergency Procedures

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Handle in Fume Hood

3. Store in Cool, Dry, Well-Ventilated Area

4. Dispose as Hazardous Waste

Exposure Event

Inhalation:
Move to fresh air. Give artificial respiration if needed.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15 mins.

Ingestion:
Do NOT induce vomiting.

Seek Immediate Medical Attention

Spill Occurs

Contain Spill & Prevent Dust Formation

Collect with appropriate tools into a sealed container for disposal

Click to download full resolution via product page

Caption: Safe handling workflow and emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2,5-Dichloro-4-nitropyridine 1-oxide" handling and
safety precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321984#2-5-dichloro-4-nitropyridine-1-oxide-
handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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